79-16-3

N-methylacetamide

In Stock

• CAS RN:
• 79-16-3

• Formula:
• C3H7NO

• InChI:
• InChI=1S/C3H7NO/c1-3(5)4-2/h1-2H3,(H,4,5)

• InChIKey:
• OHLUUHNLEMFGTQ-UHFFFAOYSA-N

• N-methylacetamide is a monocarboxylic acid amide that is the N-methyl derivative of acetamide. It has a role as a metabolite. It is a member of acetamides and a monocarboxylic acid amide. It derives from an acetamide.

Chloroatranorin

In Stock

• CAS RN:
• 479-16-3

• Formula:
• C19H17ClO8

• InChI:
• InChI=1S/C19H17ClO8/c1-7-5-11(8(2)15(22)12(7)18(25)27-4)28-19(26)13-9(3)14(20)17(24)10(6-21)16(13)23/h5-6,22-24H,1-4H3

• InChIKey:
• ABZLZZCDSLOCNF-UHFFFAOYSA-N

• Chloroatranorin is a carbonyl compound.

N-[1-[2-[[5-(4-bromophenyl)furan-2-yl]methylidene]hydrazinyl]-1-oxo-5-phenylpenta-2,4-dien-2-yl]benzamide

• CAS RN:
• 5679-16-3

• Formula:
• C29H22BrN3O3

• InChI:
• InChI=1S/C29H22BrN3O3/c30-24-16-14-22(15-17-24)27-19-18-25(36-27)20-31-33-29(35)26(13-7-10-21-8-3-1-4-9-21)32-28(34)23-11-5-2-6-12-23/h1-20H,(H,32,34)(H,33,35)

• InChIKey:
• GBLNXETVVXRUDM-UHFFFAOYSA-N

• N-[1-[2-[[5-(4-bromophenyl)furan-2-yl]methylidene]hydrazinyl]-1-oxo-5-phenylpenta-2,4-dien-2-yl]benzamide is a useful research compound. Its molecular formula is C29H22BrN3O3 and its molecular weight is 540.4 g/mol. The purity is usually 95%.

2-(2,4-Dichlorophenoxy)aniline hydrochloride

In Stock

• CAS RN:
• 89279-16-3

• Formula:
• C12H10Cl3NO

• InChI:
• InChI=1S/C12H9Cl2NO.ClH/c13-8-5-6-11(9(14)7-8)16-12-4-2-1-3-10(12)15;/h1-7H,15H2;1H

• InChIKey:
• VPOKWNPEXKYIPO-UHFFFAOYSA-N

• 2-(2,4-Dichlorophenoxy)aniline hydrochloride is a useful research compound. Its molecular formula is C12H10Cl3NO and its molecular weight is 290.6 g/mol. The purity is usually 95%.

4-(2-(4-chlorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-dimethylbenzenesulfonamide

In Stock

• CAS RN:
• 851979-16-3

• Formula:
• C16H15ClN4O3S2

• InChI:
• InChI=1S/C16H15ClN4O3S2/c1-21(2)26(23,24)11-8-6-10(7-9-11)15(22)19-20-16-18-14-12(17)4-3-5-13(14)25-16/h3-9H,1-2H3,(H,18,20)(H,19,22)

• InChIKey:
• JXRBOOMJIMXFEB-UHFFFAOYSA-N

• 4-(2-(4-chlorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H15ClN4O3S2 and its molecular weight is 410.89. The purity is usually 95%.

Methyl 5-(trifluoromethoxy)benzo[b]thiophene-2-carboxylate

Usually In Stock

• CAS RN:
• 885279-16-3

• Formula:
• C11H7F3O3S

• InChI:
• InChI=1S/C11H7F3O3S/c1-16-10(15)9-5-6-4-7(17-11(12,13)14)2-3-8(6)18-9/h2-5H,1H3

• InChIKey:
• SBWDLPVAPIPKRG-UHFFFAOYSA-N

• Methyl 5-(trifluoromethoxy)benzo[b]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C11H7F3O3S and its molecular weight is 276.23 g/mol. The purity is usually 95%.

N-(4-acetamidophenyl)-2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 893979-16-3

• Formula:
• C21H20N4O3S

• InChI:
• InChI=1S/C21H20N4O3S/c1-14(26)22-15-7-9-16(10-8-15)23-20(27)13-29-21-12-11-18(24-25-21)17-5-3-4-6-19(17)28-2/h3-12H,13H2,1-2H3,(H,22,26)(H,23,27)

• InChIKey:
• PAOHKFHISMASDZ-UHFFFAOYSA-N

• N-(4-acetamidophenyl)-2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20N4O3S and its molecular weight is 408.48. The purity is usually 95%.

2-Phenylpropane-1-sulfonyl chloride

In Stock

• CAS RN:
• 102879-16-3

• Formula:
• C9H11ClO2S

• InChI:
• InChI=1S/C9H11ClO2S/c1-8(7-13(10,11)12)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3

• InChIKey:
• URGJZUKWCQVXCR-UHFFFAOYSA-N

• 2-Phenylpropane-1-sulfonyl chloride is a useful research compound. Its molecular formula is C9H11ClO2S and its molecular weight is 218.7 g/mol. The purity is usually 95%.

2-(2,3-Dimethylbenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

In Stock

• CAS RN:
• 898779-16-3

• Formula:
• C16H16O3S

• InChI:
• InChI=1S/C16H16O3S/c1-10-4-3-5-12(11(10)2)15(17)13-6-7-14(20-13)16-18-8-9-19-16/h3-7,16H,8-9H2,1-2H3

• InChIKey:
• PQBJGGGESYJIFX-UHFFFAOYSA-N

• 2-(2,3-Dimethylbenzoyl)-5-(1,3-dioxolan-2-YL)thiophene is a useful research compound. Its molecular formula is C16H16O3S and its molecular weight is 288.4 g/mol. The purity is usually 95%.

4-(Ethoxycarbonyl)phenylzinc iodide

In Stock

• CAS RN:
• 131379-16-3

• Formula:
• C9H9IO2Zn

• InChI:
• InChI=1S/C9H9O2.HI.Zn/c1-2-11-9(10)8-6-4-3-5-7-8;;/h4-7H,2H2,1H3;1H;/q-1;;+2/p-1

• InChIKey:
• DVAYVJGYZRYJEV-UHFFFAOYSA-M

• 4-(Ethoxycarbonyl)phenylzinc iodide is a useful research compound. Its molecular formula is C9H9IO2Zn and its molecular weight is 341.5 g/mol. The purity is usually 95%.

Darifenacin Impurity A

In Stock

• CAS RN:
• 1048979-16-3

• Formula:
• C28H29NO3

• 1-[2-(2,3-Dihydro-5-benzofuranyl)ethyl]-α,α-diphenyl-3-pyrrolidineacetic Acid is an impurity of Darifenacin, a medication to treat urinary incontinence. It works by blocking the M3 muscarinic acetylcholine receptor.

1-(6-Bromopyridin-2-yl)ethane-1,2-diol

In Stock

• CAS RN:
• 1093879-16-3

• Formula:
• C7H8BrNO2

• InChI:
• InChI=1S/C7H8BrNO2/c8-7-3-1-2-5(9-7)6(11)4-10/h1-3,6,10-11H,4H2

• InChIKey:
• WQARHIGYIBQVDK-UHFFFAOYSA-N

• 1-(6-Bromopyridin-2-yl)ethane-1,2-diol is a useful research compound. Its molecular formula is C7H8BrNO2 and its molecular weight is 218.05. The purity is usually 95%.

5-(furan-2-yl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)isoxazole-3-carboxamide

In Stock

• CAS RN:
• 1797079-16-3

• Formula:
• C18H12N4O4

• InChI:
• InChI=1S/C18H12N4O4/c23-17-8-7-13(20-21-17)11-4-1-2-5-12(11)19-18(24)14-10-16(26-22-14)15-6-3-9-25-15/h1-10H,(H,19,24)(H,21,23)

• InChIKey:
• OPAZYVQSKUSBNP-UHFFFAOYSA-N

• 5-(furan-2-yl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H12N4O4 and its molecular weight is 348.318. The purity is usually 95%.

5-{[(6-Methylpyridin-2-yl)oxy]methyl}pyrrolidin-2-one

In Stock

• CAS RN:
• 2175979-16-3

• Formula:
• C11H14N2O2

• InChI:
• InChI=1S/C11H14N2O2/c1-8-3-2-4-11(12-8)15-7-9-5-6-10(14)13-9/h2-4,9H,5-7H2,1H3,(H,13,14)

• InChIKey:
• XLDVGUDENJATOG-UHFFFAOYSA-N

• 5-{[(6-Methylpyridin-2-yl)oxy]methyl}pyrrolidin-2-one is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.245. The purity is usually 95%.

1-(Phenethylsulfonyl)-3-(thiophen-2-yl)pyrrolidine

In Stock

• CAS RN:
• 2188279-16-3

• Formula:
• C16H19NO2S2

• InChI:
• InChI=1S/C16H19NO2S2/c18-21(19,12-9-14-5-2-1-3-6-14)17-10-8-15(13-17)16-7-4-11-20-16/h1-7,11,15H,8-10,12-13H2

• InChIKey:
• WXNATBUFJQPAKI-UHFFFAOYSA-N

• 1-(Phenethylsulfonyl)-3-(thiophen-2-yl)pyrrolidine is a useful research compound. Its molecular formula is C16H19NO2S2 and its molecular weight is 321.45. The purity is usually 95%.

3-[methyl(pyrrolidin-3-yl)amino]-1??,2-benzothiazole-1,1-dione hydrochloride

In Stock

• CAS RN:
• 1420979-16-3

• Formula:
• C12H16ClN3O2S

• InChI:
• InChI=1S/C12H15N3O2S.ClH/c1-15(9-6-7-13-8-9)12-10-4-2-3-5-11(10)18(16,17)14-12;/h2-5,9,13H,6-8H2,1H3;1H

• InChIKey:
• ZKEZICMGADMYRN-UHFFFAOYSA-N

• 3-[methyl(pyrrolidin-3-yl)amino]-1??,2-benzothiazole-1,1-dione hydrochloride is a useful research compound. Its molecular formula is C12H16ClN3O2S and its molecular weight is 301.79 g/mol. The purity is usually 95%.